Cas no 1805394-12-0 (3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine
• CAS No: 1805394-12-0
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4859674
• Update Time: 2025-10-31

3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine

• Inchi： 1S/C6H2BrF3IN/c7-2-1-3(11)4(5(8)9)12-6(2)10/h1,5H
• InChI Key： KDJQOIAXSRJQLN-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(N=C1C(F)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine

3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine (CAS No. 1805394-12-0): A Comprehensive Overview

3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine (CAS No. 1805394-12-0) is a highly versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique halogenated pyridine core, exhibits a range of properties that make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The molecular structure of 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine is particularly noteworthy due to the presence of multiple halogen substituents, including bromine, fluorine, and iodine. These functional groups not only contribute to the compound's chemical stability but also enhance its reactivity and biological activity. The difluoromethyl group, in particular, is known for its ability to modulate the physicochemical properties of molecules, making it an attractive moiety in drug design.

Recent studies have highlighted the potential applications of 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes, thereby inhibiting viral propagation.

In addition to its antiviral properties, 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine has also shown promise in the treatment of cancer. A research team from the University of California, San Francisco, reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying this cytotoxicity is believed to involve the induction of apoptosis through the activation of specific signaling pathways.

The synthetic accessibility of 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine has further contributed to its popularity in academic and industrial laboratories. Several efficient synthetic routes have been developed to produce this compound on a large scale, making it readily available for various applications. One such method involves the sequential introduction of halogen substituents onto a pyridine scaffold using transition-metal-catalyzed cross-coupling reactions. This approach not only ensures high yields but also allows for the facile modification of the molecule to generate a diverse array of derivatives.

The physicochemical properties of 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine, such as its solubility, stability, and logP value, have been extensively characterized. These properties are crucial for optimizing the compound's performance in biological assays and pharmaceutical formulations. For example, its moderate logP value suggests that it can effectively penetrate cell membranes, enhancing its bioavailability and therapeutic efficacy.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-fluoro-5-iodopyridine (CAS No. 1805394-12-0) represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop novel therapeutic agents with improved efficacy and safety profiles. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.